Cas no 299-35-4 (Thiothiamine)

Thiothiamine structure
Thiothiamine structure
Product Name:Thiothiamine
CAS No:299-35-4
MF:C12H16N4OS2
MW:296.41
MDL:MFCD04112824
CID:36730
PubChem ID:67530
Update Time:2024-10-30

Thiothiamine Chemical and Physical Properties

Names and Identifiers

    • Thiothiamine
    • 3-(4-Amino-2-methylpyrimidin-5-ylmethyl)-5-(2-hydroxyethyl)-4-methylthiazole-2(3H)-thione
    • Thiamin-2-thione
    • 2(3H)-Thiazolethione,3-[(4-amino-2-methyl-5-pyrimidinyl)methyl]-5-(2-hydroxyethyl)-4-methyl-
    • 3-[(4-amino-2-methylpyrimidin-5-yl)methyl]-5-(2-hydroxyethyl)-4-methyl-1,3-thiazole-2-thione
    • 3-[(4-Amino-2-methylpyrimidin-5-yl)methyl]-5-(2-hydroxyethyl)-4-methylthiazol-2(3H)-thione
    • Thiamine impurity E
    • Thioxothiamine
    • 3-[(4-Amino-2-methylpyrimidin-5-yl)methyl]-5-(2-hydroxyethyl)-4-methylthiazol-2(3H)-thione (Thioxothiamine)
    • J8QL0N8LM4
    • PD120500
    • 3-[(4-Amino-2-methylpyrimidin-5-yl)methyl]-5-(2-hydroxyethyl)-4-methylthiazol-2(3H)-thione; Thiamine Hydrochloride Imp. E (EP); Thioxothiamine; Thiamine Hydrochloride Impurity E; Thiamine Impurity E
    • THIAMINE HYDROCHLORIDE IMPURITY E [EP IMPURITY]
    • NS00041445
    • SQOCQQPFEFRKBV-UHFFFAOYSA-N
    • EINECS 206-077-9
    • UNII-J8QL0N8LM4
    • EN300-1699784
    • 3-((4-amino-2-methylpyrimidin-5-yl)methyl)-5-(2-hydroxyethyl)-4-methylthiazole-2(3H)-thione? (Vitamin Impurity
    • 3-[(4-amino-2-methylpyrimidin-5-yl)methyl]-5-(2-hydroxyethyl)-4-methyl-2,3-dihydro-1,3-thiazole-2-thione
    • 4-THIAZOLINE-2-THIONE, 3-((4-AMINO-2-METHYL-5-PYRIMIDINYL)METHYL)-5-(2-HYDROXYETHYL)-4-METHYL-
    • CS-0368602
    • THIOXOTHIAMINE [EP IMPURITY]
    • SCHEMBL7762802
    • 299-35-4
    • CS-0166205
    • EC 206-077-9
    • Thiamin Thiothiazolone
    • D87843
    • 3-((4-AMINO-2-METHYLPYRIMIDIN-5-YL)METHYL)-5-(2-HYDROXYETHYL)-4-METHYL-1,3-THIAZOL-2(3H)-THIONE
    • Thiothiamine 100 microg/mL in Acetonitrile
    • Thiothiamin
    • 2(3H)-THIAZOLETHIONE, 3-((4-AMINO-2-METHYL-5-PYRIMIDINYL)METHYL)-5-(2-HYDROXYETHYL)-4-METHYL-
    • THIAMINE NITRATE IMPURITY E [EP IMPURITY]
    • 3-((4-amino-2-methylpyrimidin-5-yl)methyl)-5-(2-hydroxyethyl)-4-methylthiazole-2(3H)-thione
    • DTXSID60184012
    • 3-[(4-Amino-2-methyl-5-pyrimidinyl)methyl]-5-(2-hydroxyethyl)-4-methyl-2(3H)-thiazolethione
    • Z3014786983
    • MDL: MFCD04112824
    • Inchi: InChI=1S/C12H16N4OS2/c1-7-10(3-4-17)19-12(18)16(7)6-9-5-14-8(2)15-11(9)13/h5,17H,3-4,6H2,1-2H3,(H2,13,14,15)
    • InChI Key: SQOCQQPFEFRKBV-UHFFFAOYSA-N
    • SMILES: SCCC1=C(C)[N+](CC2=CN=C(C)N=C2N)=CS1.[Cl-]

Computed Properties

  • Exact Mass: 296.07700
  • Monoisotopic Mass: 296.077
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 388
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 133A^2
  • XLogP3: 0.8

Experimental Properties

  • Density: 1.4200
  • Melting Point: 239°C
  • Boiling Point: 509.6°Cat760mmHg
  • Flash Point: 262°C
  • Refractive Index: 1.709
  • PSA: 137.29000
  • LogP: 2.43240

Thiothiamine Security Information

  • Hazardous Material transportation number:NONH for all modes of transport

Thiothiamine Pricemore >>

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Thiothiamine Production Method

Production Method 1

Reaction Conditions
1.1 Solvents: Acetonitrile
Reference
Thiamin ylide: isolation and identification
Sugimoto, Hirohiko; Hirai, Kentaro, Tetrahedron Letters, 1985, 26(7), 883-6

Thiothiamine Raw materials

Thiothiamine Preparation Products

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